N-(3-chlorobenzyl)-N-(2-{(3-chlorobenzyl)[(4-methoxyphenyl)sulfonyl]amino}ethyl)-4-methoxybenzenesulfonamide

• IUPAC Name: N-[(3-chlorophenyl)methyl]-N-[2-[(3-chlorophenyl)methyl-(4-methoxyphenyl)sulfonylamino]ethyl]-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C30H30Cl2N2O6S2/c1-39-27-9-13-29(14-10-27)41(35,36)33(21-23-5-3-7-25(31)19-23)17-18-34(22-24-6-4-8-26(32)20-24)42(37,38)30-15-11-28(40-2)12-16-30/h3-16,19-20H,17-18,21-22H2,1-2H3
• InChI Key: FDYJATRKQNMRGV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N(CCN(CC2=CC(=CC=C2)Cl)S(=O)(=O)C3=CC=C(C=C3)OC)CC4=CC(=CC=C4)Cl
• Molecular Formula: C30H30Cl2N2O6S2
• Molecular Weight: 649.6 g/mol
• CAS No.: 338775-09-0

Description

N-(3-chlorobenzyl)-N-(2-{(3-chlorobenzyl)[(4-methoxyphenyl)sulfonyl]amino}ethyl)-4-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C30H30Cl2N2O6S2 and its molecular weight is 649.6. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry and Biological Activity

• Sulfonamide derivatives, including N-(3-chlorobenzyl)-N-(2-{(3-chlorobenzyl)[(4-methoxyphenyl)sulfonyl]amino}ethyl)-4-methoxybenzenesulfonamide, have been extensively studied for their medicinal properties. These compounds are known to exhibit a broad bioactive spectrum after chemical structural modifications of the classical antibacterial aminobenzenesulfonamide. Research indicates that sulfonamide derivatives demonstrate wide medicinal applications with significant development value, encompassing roles as antimicrobial, anticancer, antiparasitic, anti-inflammatory, anticonvulsion, antiglaucoma, antidiabetic, and antiepileptic agents, as well as applications in neurological diseases and diuretic drugs (He Shichao et al., 2016).

Synthesis of Cyclic Compounds

• The compound's structural framework has been utilized in the synthesis of novel cyclic compounds. Studies involving this compound have led to the development of unique polyheterocyclic compounds and multifunctional click cycloalkyne agents. These advancements highlight the compound's versatility and value in both organic syntheses and pharmaceutical industries (Kyosuke Kaneda, 2020).

Antioxidant Capacity and Biological Effects

• Investigations into the antioxidant capacity of sulfonamide compounds, including this compound, have shed light on the complex reaction pathways and biological effects of these substances. The research has identified specific reactions, such as coupling with ABTS•+, that contribute to the overall antioxidant capacity and may have implications for tracking changes in the same antioxidant system during storage and processing (I. Ilyasov et al., 2020).

Molecular Design and Drug Development

• The unique structural features of this compound have made it a subject of interest in drug development and molecular design. The -SO2NH- group, in particular, is of great significance in modern pharmaceutical use, as it allows for easy chemical modifications. The compound's potential to form hydrogen bonds and interact with unipolar environments within proteins makes it a valuable 'molecular chimera' for the development of new drugs to combat emerging diseases (Giulia Culletta et al., 2022).